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Compound of Interest

Compound Name: Elf18

Cat. No.: B12370527 Get Quote

This document provides comprehensive safety and logistical information for the proper

handling and disposal of Elf18, a peptide fragment of the bacterial elongation factor Tu (EF-Tu)

utilized in plant immune response research. While a specific Safety Data Sheet (SDS) with

explicit disposal instructions for Elf18 is not publicly available, this guide consolidates best

practices for handling synthetic peptides to ensure laboratory safety and regulatory

compliance.[1]

It is imperative for all personnel to consult their institution's Environmental Health and Safety

(EHS) department for definitive guidance, as local regulations and protocols supersede the

general recommendations provided herein.[2][3]

Immediate Safety and Handling
Elf18 is intended for Research Use Only (RUO) and is not approved for administration to

humans or animals.[4][5] As its toxicological properties have not been fully investigated, it

should be handled with care, employing standard laboratory safety procedures.[1]

Personal Protective Equipment (PPE): When handling Elf18 in solid (lyophilized) or solution

form, the following PPE is required:

Eye Protection: Chemical-resistant safety goggles.[6][7]

Hand Protection: Chemical-resistant nitrile gloves.[6][7]
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Body Protection: A full-coverage lab coat and closed-toe shoes.[6][7]

Storage and Stability: Proper storage is crucial to maintain the integrity of Elf18.

Form Temperature Duration Conditions

Lyophilized Solid -20°C to -80°C Up to 24 months

Store in a dry, dark,

and sealed container

to prevent moisture

contamination.[1][7][8]

Stock Solution -80°C 6 months

Aliquot to prevent

repeated freeze-thaw

cycles.[4]

Stock Solution -20°C 1 month

Aliquot to prevent

repeated freeze-thaw

cycles.[4]

Before opening, allow the vial to warm to room temperature to prevent condensation.[1]

Step-by-Step Disposal Procedure
Peptides like Elf18 should be treated as chemical waste and must not be disposed of down the

drain or in regular trash.[3][6] The primary method of disposal is through your institution's EHS-

approved chemical waste stream, which typically leads to controlled incineration.[2]

Step 1: Waste Segregation Properly segregate waste at the point of generation. Do not mix

peptide waste with incompatible chemicals.[6][8]

Solid Waste:

Unused or expired lyophilized Elf18.

Contaminated consumables such as gloves, pipette tips, and microfuge tubes.

Liquid Waste:

Unused or expired Elf18 solutions.
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Aqueous buffers and solvents used for reconstitution and experiments containing Elf18.

Sharps Waste:

Needles or other contaminated sharps should be placed in a designated, puncture-

resistant sharps container labeled for chemical waste.[2]

Step 2: Waste Collection and Containment

Solid Waste: Collect in a durable, sealable plastic bag or container. This container should be

clearly labeled as "Chemical Waste."[3]

Liquid Waste: Collect in a compatible, leak-proof, and sealable container. The container must

be kept closed except when adding waste.[7][9]

Step 3: Labeling All waste containers must be accurately labeled. The label should include:

The full chemical name: "Elf18 Peptide Waste"

The primary hazards (e.g., "Chemical Waste - For Research Use Only")

The accumulation start date

The name of the principal investigator and laboratory information

Step 4: Storage Pending Disposal Store sealed and labeled waste containers in a designated

and secure satellite accumulation area. Ensure they are stored away from incompatible

materials until collection by your institution's waste management service.[3]

Step 5: Arrange for Pickup Once the waste container is approximately 75% full, contact your

institution's EHS department or use their designated online portal to schedule a waste pickup.

[7]

Elf18 Signaling Pathway in Plants
Elf18 is recognized by the Pattern Recognition Receptor (PRR) EFR (EF-Tu Receptor) on the

plant cell surface. This recognition event initiates a signaling cascade known as Pattern-

Triggered Immunity (PTI), leading to a defense response against potential pathogens.
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Caption: Logical workflow of the Elf18 signaling pathway in plants.

Experimental Protocols
No specific experimental protocols for the disposal of Elf18 are available. The recommended

procedure is to follow the general chemical waste guidelines outlined above. In the event of a

spill, contain the material promptly using absorbent pads. For solid spills, carefully sweep to

avoid creating dust.[3] Clean the area with an appropriate disinfectant and dispose of all

cleanup materials as chemical waste.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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